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Compound of Interest

Compound Name: JB170

Cat. No.: B15622043

Initial searches for a chemical substance designated "JB170" have not yielded a positive
identification in public chemical safety databases. The name "JB170" may be an internal
laboratory code, a developmental name, or a non-standard identifier.

It is critically important to correctly identify a chemical before any handling, use, or disposal.
Safety protocols, including personal protective equipment (PPE) and disposal methods, are
highly specific to the chemical's properties and hazards (e.g., toxicity, flammability, reactivity).

To receive accurate and safe operational guidance, please provide one of the following for
"JB170"

o Chemical Abstracts Service (CAS) Number
e Formal IUPAC Name
e A copy of the Safety Data Sheet (SDS)

In the interim, this document provides a general framework for laboratory safety and chemical
handling. The procedures outlined below are for illustrative purposes and must be adapted to
the specific hazards outlined in the official SDS for the chemical in question.

General Framework for Handling Unidentified
Laboratory Chemicals
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When the specific hazards of a substance are unknown, a conservative approach assuming a
high level of hazard is warranted. The following tables and diagrams provide a general,
procedural guide for handling such substances.

Personal Protective Equipment (PPE) Selection

The selection of PPE is dictated by the potential routes of exposure and the physical form of
the chemical. The following table summarizes general PPE recommendations based on
assumed hazards.

Assumed Engineering Hand Eye/Face Body Respiratory
Hazard Controls Protection Protection Protection Protection
o Lab Coat Respirator
Nitrile or ] ] )
] Chemical (Chemical with
Volatile / ] Neoprene ] ]
o Chemical Splash Resistant appropriate
Aerosolizing Gloves ] ]
o Fume Hood ] Goggles & Apron cartridge (if
Liquid (confirm ] o
o Face Shield recommende indicated by
compatibility)
d) SDS)
Heavy-duty Chemical Chemical As needed
Corrosive / Chemical Nitrile or Splash Resistant based on
Skin Irritant Fume Hood Butyl Rubber Goggles & Apron over vapor
Gloves Face Shield Lab Coat pressure
) Double- ) N95 or higher
_ _ Ventilated _ Chemical ,
Toxic Solid / gloving (e.g., Full-coverage  respirator to
Enclosure or i Splash
Powder two pairs of Lab Coat prevent
Fume Hood o Goggles ) ]
Nitrile gloves) inhalation
Chemically Chemical Chemical Use of a
Unknown Chemical resistant Splash Resistant respirator
Properties Fume Hood gloves (e.g., Goggles & Apron over should be
Butyl Rubber)  Face Shield Lab Coat considered

General Chemical Disposal Plan

Chemical waste must be segregated and disposed of according to institutional and regulatory
guidelines. Never dispose of chemical waste down the drain unless explicitly permitted.
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) ] Storage )
Waste Type Container Labeling _ Disposal Route
Location
"Non- Satellite )
_ Licensed
Non-halogenated Clearly labeled, halogenated accumulation

Organic Solvents

sealed container

Waste," list of

contents

area (in fume
hood)

hazardous waste

handler

Halogenated

Organic Solvents

Clearly labeled,

sealed container

"Halogenated

Waste," list of

Satellite
accumulation

area (in fume

Licensed

hazardous waste

contents handler
hood)
Neutralize and
Aqueous "Agueous Satellite dispose per
o ) Clearly labeled, ] ] o
Acidic/Basic ] Waste," list of accumulation institutional
sealed container o )
Waste contents, pH area guidelines or via
licensed handler
Designated solid )
] ) ] Licensed
Solid Chemical Labeled, sealed "Solid Waste," waste
] ] ] hazardous waste
Waste container or bag list of contents accumulation
handler
area
Contaminated "Sharps Waste," Designated Licensed
Puncture-proof )
Sharps/Glasswar type of sharps container  hazardous waste

e

sharps container

contamination

location

handler

Visualized Workflows and Decision-Making

The following diagrams illustrate standard workflows and logical processes for handling
laboratory chemicals.

Caption: A typical experimental workflow for handling a chemical agent.
Caption: A decision-making diagram for selecting appropriate PPE.

Disclaimer: This information is intended as a general guide for trained laboratory personnel. It
is not a substitute for a substance-specific Safety Data Sheet (SDS), institutional safety
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protocols, or a thorough risk assessment. Always consult the SDS and your institution's
Environmental Health and Safety (EHS) office before handling any new chemical.

 To cite this document: BenchChem. [Crucial Safety Notice: Identification of "JB170"
Required]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622043#personal-protective-equipment-for-
handling-jb170]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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